![molecular formula C9H6F3NO B1358460 7-(trifluoromethoxy)-1H-indole CAS No. 396075-91-5](/img/structure/B1358460.png)
7-(trifluoromethoxy)-1H-indole
Overview
Description
7-(trifluoromethoxy)-1H-indole is a useful research compound. Its molecular formula is C9H6F3NO and its molecular weight is 201.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Indole derivatives, including 7-(trifluoromethoxy)-1H-indole, have significant applications in various fields. For instance, novel indole-based derivatives have been synthesized and characterized using techniques like NMR, FT-IR, UV–Visible, and X-ray diffraction studies. These derivatives show promising applications in fields like nonlinear optical (NLO) technologies due to their fine NLO properties. Their structures and properties were analyzed through a combination of experimental and computational (DFT) studies (Tariq et al., 2020).
Biological and Industrial Applications
Indole base derivatives are noted for their diverse biological and industrial applications. Novel indole-based imines and amines have been synthesized, demonstrating important properties for these applications. Their molecular structures were determined by NMR techniques, FT-IR, UV–Vis, and single crystal X-ray diffraction (SC-XRD) studies. The structural stability and interactions (like hydrogen bonding and non-covalent interactions) are key to their applications in various fields (Tariq et al., 2020).
Photophysical Properties
7-(Pyridyl)indoles, which are structurally related to this compound, exhibit unique photophysical properties. These properties are affected by factors like solvent-dependent photophysical properties, intramolecular hydrogen bonding, and fluorescence quenching. Such studies enhance our understanding of the photophysical behavior of indole derivatives in various environments (Wiosna et al., 2004).
Anion Receptor for Anion–π Interactions
7-Pentafluorophenyl-1H-indole, a compound related to this compound, has been studied as a potential anion receptor for anion–π interactions. Such interactions are important in the investigation of molecular binding and recognition processes in solution (Sun et al., 2014).
Synthesis of Biologically Active Compounds
The synthesis of 7-amino indole scaffolds, such as those derived from this compound, is important for accessing a variety of natural products, drug molecules, and biologically active compounds. These derivatives are synthesized using environmentally benign reagents and are critical for pharmaceutical development (Hande & Prabhu, 2017).
Antivirulence Properties
Compounds like indole and 7-hydroxyindole (structurally similar to this compound) have been shown to diminish the virulence of Pseudomonas aeruginosa.
These studies suggest that indole-related compounds have potential as novel antiviral agents, especially against recalcitrant pathogens like P. aeruginosa (Lee et al., 2008).
Site-Selective Functionalization of Indoles
The site-selective functionalization of indoles, such as C7-functionalization, is critical in the synthesis of bioactive and pharmaceutical compounds. These methods involve transition-metal-catalyzed reactions and provide new avenues for the creation of diverse indole derivatives (Shah et al., 2019).
Crystal Structure and Hydrogen Bonding
The crystal structure and hydrogen bonding of indole derivatives, including those with trifluoroacetyl groups, are important for understanding their stability and molecular interactions. Studies using X-ray crystallography and DFT calculations provide insights into their potential applications in various fields (Mphahlele, 2018).
Synthesis and Functionalization Techniques
Various synthesis and functionalization techniques have been developed for indoles, a category that includes this compound. These methods are crucial for creating a wide range of biologically active natural and synthetic compounds, with palladium-catalyzed reactions being particularly significant (Cacchi & Fabrizi, 2005).
Properties
IUPAC Name |
7-(trifluoromethoxy)-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3NO/c10-9(11,12)14-7-3-1-2-6-4-5-13-8(6)7/h1-5,13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWWNXBVHASKIKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)OC(F)(F)F)NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20624964 | |
Record name | 7-(Trifluoromethoxy)-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20624964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
396075-91-5 | |
Record name | 7-(Trifluoromethoxy)-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20624964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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